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Abstract
Ohchinin Acetate is a complex tetranortriterpenoid, a class of limonoids, naturally occurring in

plants of the Meliaceae family, notably Azadirachta indica (Neem) and Melia azedarach.[1] This

technical guide provides a comprehensive overview of the chemical structure, physicochemical

properties, and known biological activities of Ohchinin Acetate. Detailed experimental

protocols for its isolation and characterization, alongside data on its potential biological effects,

are presented to support further research and development.

Chemical Structure and Properties
Ohchinin Acetate is a structurally intricate natural product. Its chemical identity and properties

are summarized below.

Chemical Structure
The definitive structure of Ohchinin Acetate has been elucidated through spectroscopic

methods.

Figure 1: 2D Chemical Structure of Ohchinin Acetate
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Caption: Simplified diagram of Ohchinin Acetate's key structural features.

Physicochemical Properties
A summary of the key physicochemical properties of Ohchinin Acetate is provided in Table 1.

Property Value Source

Molecular Formula C38H44O9 PubChem[1]

Molar Mass 644.77 g/mol PubChem[1]

IUPAC Name

[(1R,2S,4R,6R,9R,10R,11R,12

S,14R,15R,18R)-14-acetyloxy-

6-(furan-3-yl)-10-(2-methoxy-2-

oxoethyl)-7,9,11,15-

tetramethyl-3,17-

dioxapentacyclo[9.6.1.02,9.04,

8.015,18]octadec-7-en-12-yl]

(E)-3-phenylprop-2-enoate

PubChem[1]

CAS Number 67023-81-8 ChemicalBook

Predicted Boiling Point 694.3 ± 55.0 °C ChemicalBook

Predicted Density 1.27 ± 0.1 g/cm³ ChemicalBook

Appearance Colorless prisms Ochi et al., 1978

Storage Temperature 2-8 °C ChemBK

Experimental Protocols
Isolation and Purification of Ohchinin Acetate
The following protocol is based on the methodology described for the isolation of limonoids

from Melia azedarach.

Figure 2: Workflow for the Isolation of Ohchinin Acetate
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Caption: General experimental workflow for isolating Ohchinin Acetate.
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Detailed Methodology:

Extraction: The dried and powdered fruits of Melia azedarach Linn. var. japonica Makino are

subjected to exhaustive extraction with diethyl ether at room temperature.

Concentration: The resulting ether extract is concentrated under reduced pressure to yield a

crude residue.

Chromatography: The crude extract is then subjected to silica gel column chromatography.

Elution: A solvent gradient, typically starting with a non-polar solvent and gradually

increasing in polarity (e.g., a hexane-ethyl acetate gradient), is used to elute the compounds.

Fractionation and Analysis: Fractions are collected and analyzed by thin-layer

chromatography (TLC) to identify those containing Ohchinin Acetate.

Purification: Fractions rich in Ohchinin Acetate are combined and may require further

purification steps, such as preparative TLC or repeated column chromatography, to achieve

high purity.

Crystallization: The purified Ohchinin Acetate is crystallized from a suitable solvent system

to obtain colorless prisms.

Structural Elucidation
The structure of Ohchinin Acetate is typically confirmed using a combination of spectroscopic

techniques.

Table 2: Spectroscopic Data for Ohchinin Acetate
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Technique Key Observations

¹H NMR
Reveals the number and connectivity of protons

in the molecule.

¹³C NMR
Provides information on the carbon skeleton of

the molecule.

Mass Spectrometry
Determines the molecular weight and

fragmentation pattern.

IR Spectroscopy
Identifies the presence of functional groups such

as esters and carbonyls.

UV Spectroscopy
Indicates the presence of chromophores within

the molecule.

Biological Activity and Potential Applications
Limonoids from the Meliaceae family are known for a wide range of biological activities,

including insecticidal, anti-inflammatory, and anticancer effects. While specific data for

Ohchinin Acetate is limited, studies on related compounds and extracts from Melia azedarach

suggest potential therapeutic and agricultural applications.

Insecticidal Activity
Extracts from Melia azedarach containing various limonoids have demonstrated insect

deterrent and insecticidal properties against several agricultural pests.[2] The complex

structure of limonoids like Ohchinin Acetate is thought to interfere with insect feeding and

development.

Anti-inflammatory Activity
Several limonoids isolated from Melia azedarach have shown significant anti-inflammatory

effects.[3][4] For instance, some related compounds have been found to inhibit the production

of nitric oxide (NO) in lipopolysaccharide (LPS)-induced macrophages, a key process in the

inflammatory response.[5]

Figure 3: Potential Anti-inflammatory Mechanism of Action
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Caption: Hypothesized inhibition of iNOS by Ohchinin Acetate.

Anticancer Activity
While direct studies on the anticancer activity of Ohchinin Acetate are not widely available,

various extracts and isolated compounds from Melia azedarach have been reported to exhibit

cytotoxic effects against different cancer cell lines.[6] The proposed mechanisms often involve

the induction of apoptosis and cell cycle arrest.

Future Directions
Ohchinin Acetate represents a promising natural product for further investigation. Future

research should focus on:

Quantitative Biological Assays: Determining the specific IC50 or EC50 values of pure

Ohchinin Acetate in various insecticidal, anti-inflammatory, and anticancer assays.
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Mechanism of Action Studies: Elucidating the precise molecular targets and signaling

pathways affected by Ohchinin Acetate.

Synthesis and Analogue Development: Exploring the total synthesis of Ohchinin Acetate
and creating analogues to improve potency and selectivity for specific biological targets.

Conclusion
Ohchinin Acetate is a structurally complex limonoid with significant potential for applications in

agriculture and medicine. This guide has summarized its chemical structure, properties, and

the current understanding of its biological activities. The provided experimental frameworks for

isolation and characterization, along with the overview of its potential therapeutic effects, aim to

facilitate further research into this intriguing natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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